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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
PF-00356231 hydrochloride is a potent, non-peptidic, and non-zinc chelating small molecule

inhibitor. Contrary to inquiries regarding its kinase selectivity, extensive biochemical profiling

reveals that PF-00356231 hydrochloride is a selective inhibitor of matrix metalloproteinases

(MMPs), a family of zinc-dependent endopeptidases involved in the degradation of extracellular

matrix components. This document provides a comprehensive overview of the target selectivity

profile of PF-00356231 hydrochloride, focusing on its inhibitory activity against various MMPs.

While no public data from broad kinase screening panels (kinome scans) were identified for this

compound, its potent and selective inhibition of key MMPs, particularly MMP-13 and MMP-12,

is well-documented. This guide summarizes the quantitative inhibitory data, details relevant

experimental methodologies, and illustrates the signaling context of its primary targets.

Introduction
Matrix metalloproteinases are crucial for tissue remodeling in both physiological and

pathological processes, including development, wound healing, and cancer metastasis.[1] Their

dysregulation is implicated in a variety of diseases, making them attractive therapeutic targets.
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PF-00356231 hydrochloride has emerged as a valuable research tool for investigating the

roles of specific MMPs in these processes. This guide serves as a technical resource for

researchers utilizing this compound, providing clear data on its selectivity and the

methodologies to assess its activity.

Target Selectivity Profile of PF-00356231
Hydrochloride
The primary targets of PF-00356231 hydrochloride are members of the matrix

metalloproteinase family. Its inhibitory activity is most pronounced against MMP-13

(collagenase-3), with significant activity also observed against several other MMPs.

Quantitative Inhibitory Activity
The following table summarizes the in vitro inhibitory potency of PF-00356231 hydrochloride
against a panel of matrix metalloproteinases. The data is presented as IC50 values, which

represent the concentration of the inhibitor required to reduce the activity of the enzyme by

50%.

Target IC50 (µM) Reference

MMP-13 0.00065 [2][3]

MMP-12 1.4 [2][3][4]

MMP-3 0.39 [2][3]

MMP-9 0.98 [2][3]

MMP-8 1.7 [2][3]

Note: One source reports a significantly lower IC50 of 14 nM (0.014 µM) for MMP-12.[5] This

discrepancy may be due to different assay conditions.

Experimental Protocols
The determination of inhibitor potency against MMPs is typically conducted using in vitro

enzymatic assays. A common method is the fluorometric inhibitor screening assay, which
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measures the cleavage of a specific fluorescently labeled peptide substrate by the target MMP.

Fluorometric MMP Inhibition Assay Protocol
This protocol provides a general framework for determining the IC50 of an inhibitor against a

specific MMP.

1. Reagent Preparation:

MMP Assay Buffer: Prepare a buffer appropriate for the specific MMP, typically containing
Tris-HCl, CaCl2, and a non-ionic detergent (e.g., Brij-35) at a physiological pH.
MMP Enzyme: Reconstitute the purified, active form of the target MMP in the assay buffer to
a desired stock concentration.
MMP Substrate: Use a commercially available FRET (Fluorescence Resonance Energy
Transfer) peptide substrate specific for the MMP of interest. Reconstitute in an appropriate
solvent (e.g., DMSO) and then dilute in assay buffer.
Inhibitor (PF-00356231 hydrochloride): Prepare a stock solution in DMSO and create a
serial dilution series to cover a range of concentrations for IC50 determination.

2. Assay Procedure (96-well plate format): a. To each well of a black, flat-bottom 96-well plate,

add the following in order: i. MMP Assay Buffer. ii. The inhibitor solution at various

concentrations (or vehicle control, e.g., DMSO). iii. The MMP enzyme solution. b. Incubate the

plate at 37°C for a pre-determined time (e.g., 15-30 minutes) to allow the inhibitor to bind to the

enzyme. c. Initiate the enzymatic reaction by adding the MMP substrate solution to each well.

d. Immediately place the plate in a fluorescence plate reader and monitor the increase in

fluorescence intensity over time (kinetic mode) at the appropriate excitation and emission

wavelengths for the specific FRET substrate (e.g., λex = 490 nm / λem = 520 nm).[6]

3. Data Analysis: a. Determine the initial reaction rates (slopes of the linear phase of the

fluorescence vs. time curves) for each inhibitor concentration. b. Normalize the rates relative to

the vehicle control (100% activity). c. Plot the percent inhibition versus the logarithm of the

inhibitor concentration. d. Fit the data to a sigmoidal dose-response curve to calculate the IC50

value.

Signaling Pathway Context
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MMPs are key effectors in the remodeling of the extracellular matrix (ECM), a process that is

tightly regulated by various signaling pathways. The diagram below illustrates a generalized

signaling cascade leading to the expression and activation of MMPs, which are the primary

targets of PF-00356231 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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